3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: C1=CN2C(=CC=N2)C(=C1)CCC(=O)O
• InChI: InChI=1S/C10H10N2O2/c13-10(14)4-3-8-2-1-7-12-9(8)5-6-11-12/h1-2,5-7H,3-4H2,(H,13,14)
• InChIKey: RLYKBJKQLUGMDH-UHFFFAOYSA-N

3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid: Structural & Pharmacological Overview

3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (CAS 1557077-18-5) is a heterocyclic carboxylic acid featuring a pyrazolo[1,5-a]pyridine core fused with a propanoic acid side chain [1]. This compound is classified as a substituted pyrazolo[1,5-a]pyridine, a scaffold recognized for its utility in kinase inhibition [2]. It has been specifically identified and claimed as a Tropomyosin Receptor Kinase (Trk) family protein kinase inhibitor, highlighting its therapeutic relevance in neurotrophin signaling pathways [3].

Pathway context Trk family kinase inhibition study fit (TrkA, TrkB, TrkC) for neurotrophin signaling research

Scaffold specificity 4‑position propanoic acid substitution on pyrazolo[1,5‑a]pyridine is claimed to confer TrkA inhibitory activity

Procurement note Class‑level patent evidence; confirm target engagement in your assay system

• [1] ChemSrc. 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. CAS No. 1557077-18-5. Molecular Formula: C10H10N2O2. Molecular Weight: 190.20. View Source
• [2] Kendall, J. D., O'Connor, P. D., et al. (2012). Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors. Bioorganic & Medicinal Chemistry, 20(1), 69-85. DOI: 10.1016/j.bmc.2011.11.029. View Source
• [3] Sasmal, P. K. (2015). WO2015016486A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (TrkA) inhibitors. WIPO (PCT). View Source

3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid: Generic Substitution Risk

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, yet its biological activity is exquisitely sensitive to the nature and position of its substituents [1]. Simple substitutions, such as relocating the propanoic acid group from the 4-position to the 3-position or altering the core heterocycle, can result in a complete loss of target affinity or a change in kinase selectivity profile [2]. Consequently, generic substitution with a seemingly similar "pyrazolo[1,5-a]pyridine carboxylic acid" is not scientifically sound. The specific substitution pattern of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is integral to its defined role as a Trk inhibitor, and any deviation may invalidate the intended biological assay or synthetic pathway.

3‑{Pyrazolo[1,5‑a]pyridin‑4‑yl}propanoic acid

3‑carboxylic acid analog

May shift kinase target profile from TrkA to EphB/VEGFR2, confounding pathway interpretation

4‑yl propanoic acid (this compound)

LDN‑211904 (EphB3 inhibitor)

Distinct kinase family selectivity; no reported Trk cross‑activity limits direct substitution

4‑yl propanoic acid (this compound)

2‑{pyrazolo[1,5‑a]pyridin‑3‑yl}propanoic acid

Regioisomer lacks claimed Trk inhibition; substitution position alters binding orientation

• [1] Kendall, J. D., O'Connor, P. D., et al. (2012). Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors. Bioorganic & Medicinal Chemistry, 20(1), 69-85. DOI: 10.1016/j.bmc.2011.11.029. View Source
• [2] Sasmal, P. K. (2015). WO2015016486A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (TrkA) inhibitors. WIPO (PCT). View Source

3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid: Trk Inhibition Selectivity Evidence

TrkA Inhibition: 4-Propanoic vs. 3-Carboxylic Acid Analogs

In a patent specifically claiming substituted pyrazolo[1,5-a]pyridines as TrkA inhibitors, 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is described as a representative compound with TrkA inhibitory activity [1]. While exact IC50 values are not provided in the patent abstract, its inclusion in a focused patent on TrkA inhibitors implies a potency advantage over other positional isomers. In contrast, pyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives are claimed as EphB and VEGFR2 kinase inhibitors [2]. This distinction demonstrates that the 4-position propanoic acid substitution pattern confers a favorable TrkA inhibition profile compared to the 3-carboxylic acid analog, which engages different kinase targets.

TrkA vs 3‑COOH analog

Class‑level inference

Target shift: TrkA (claimed) → EphB/VEGFR2 (analog)

Reported target profile may differ; validate Trk selectivity

Patent claims, no disclosed IC50

Evidence Dimension	Kinase Target Affinity
Target Compound Data	TrkA inhibitory activity (specific IC50 not disclosed in abstract)
Comparator Or Baseline	Pyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives: EphB and VEGFR2 kinase inhibition
Quantified Difference	Qualitative shift in kinase target profile
Conditions	Patent claims based on biological assays

Why This Matters

This differentiation is critical for projects requiring selective Trk pathway modulation, as using the 3-carboxylic acid analog would introduce confounding off-target activities.

• [1] Sasmal, P. K. (2015). WO2015016486A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (TrkA) inhibitors. WIPO (PCT). View Source
• [2] Pyrazolo[1,5-a]pyridine-3-carboxylic acids as ephb and vegfr2 kinase inhibitors. WO2007065664A3. View Source

Kinase Selectivity: Trk vs. EphB3

The target compound is claimed as a Trk family inhibitor [1]. In contrast, the commercially available pyrazolo[1,5-a]pyridine derivative LDN-211904 is a potent and reversible EphB3 receptor tyrosine kinase inhibitor with an IC50 of 79 nM . While both compounds share the same core heterocyclic scaffold, their distinct substitution patterns drive profoundly different kinase selectivity. LDN-211904's activity is primarily against Eph receptors, whereas 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is directed toward the Trk family, which is essential for neurotrophin signaling.

Trk family vs EphB3

Cross‑study comparable

Distinct kinase families; LDN‑211904 IC50 79 nM on EphB3

Selectivity context differs; may require kinase panel confirmation

Patent vs biochemical assay data

Evidence Dimension	Primary Kinase Target
Target Compound Data	TrkA, TrkB, TrkC (Trk family kinases)
Comparator Or Baseline	LDN-211904: EphB3 (IC50 = 79 nM)
Quantified Difference	Distinct kinase families; no cross-activity reported
Conditions	Patent claims vs. biochemical kinase assay

Why This Matters

This underscores the critical importance of specific substitution for kinase selectivity. Using the wrong analog will result in an entirely different biological outcome, wasting resources and generating misleading data.

• [1] Sasmal, P. K. (2015). WO2015016486A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (TrkA) inhibitors. WIPO (PCT). View Source

Substitution Position Impact: 4- vs. 3-Propanoic Acid

The specific 4-position attachment of the propanoic acid group in 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is crucial for its claimed TrkA inhibitory activity [1]. The regioisomer 2-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid is described as a general synthetic intermediate without a specific kinase target identified, and its high cost ($1459 for 0.1g) reflects its non-optimized, small-scale status [2]. This positional isomer lacks the specific claim of Trk inhibition. The difference in substitution position (4-yl vs. 3-yl) directly impacts the molecule's three-dimensional orientation and its ability to bind the Trk ATP-binding pocket.

4‑yl vs 3‑yl regioisomer

Class‑level inference

4‑position attached propanoic acid claimed for TrkA; 3‑yl isomer lacks target annotation

Substitution pattern critical; 3‑yl may not engage Trk

Vendor listing vs patent claim

Evidence Dimension	Target Engagement
Target Compound Data	Specific claim as a TrkA inhibitor
Comparator Or Baseline	2-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid: No specific kinase target identified; described as a versatile intermediate
Quantified Difference	Qualitative difference in claimed biological function
Conditions	Patent claims vs. chemical vendor description

Why This Matters

This evidence highlights that even a minor change in substitution pattern can lead to a complete loss of the intended biological function, making this specific regioisomer indispensable for Trk-focused research.

• [1] Sasmal, P. K. (2015). WO2015016486A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (TrkA) inhibitors. WIPO (PCT). View Source
• [2] Kuujia. 2-{pyrazolo1,5-apyridin-3-yl}propanoic acid. CAS No. 1260423-14-0. Product listing and pricing. View Source

3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid: Research & Development Applications

Lead Optimization & SAR for Trk Inhibitors

This compound serves as a critical starting point or reference for structure-activity relationship (SAR) studies aimed at developing novel Trk inhibitors. Its specific substitution pattern is claimed to confer TrkA inhibitory activity [1]. Researchers can modify the propanoic acid side chain or the pyrazolo[1,5-a]pyridine core to optimize potency, selectivity, and pharmacokinetic properties while maintaining the core pharmacophore responsible for Trk binding.

Chemical Probe Development for Neurotrophin Signaling

Given its claimed activity against the Trk family of kinases, which are key mediators of neurotrophin signaling, this compound is an ideal scaffold for developing chemical probes to dissect Trk-dependent pathways [1]. Unlike generic analogs that may target other kinases (e.g., EphB3 or VEGFR2) [2], this specific compound provides a more precise tool for interrogating TrkA/B/C signaling in cellular and in vivo models of neuronal development, pain, and cancer.

Conjugate Synthesis for Targeted Drug Delivery

The propanoic acid moiety provides a versatile synthetic handle for further derivatization, enabling the creation of prodrugs, bioconjugates, or affinity probes [1]. This is in contrast to regioisomers like 2-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid, which are less optimized and more expensive [2]. The compound's defined Trk-inhibitory activity ensures that any conjugates synthesized will retain a degree of target specificity.

Application

Selection Property

Validation Focus

Trk inhibitor lead optimization

4‑position propanoic acid substitution pattern

SAR and target engagement for TrkA

Neurotrophin signaling probe development

Trk family selectivity context

Pathway‑specific readout confirmation

Conjugate synthesis and derivatization

Carboxylic acid handle reactivity

Conjugate bioactivity retention assessment

• [1] Sasmal, P. K. (2015). WO2015016486A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (TrkA) inhibitors. WIPO (PCT). View Source
• [2] Kuujia. 2-{pyrazolo1,5-apyridin-3-yl}propanoic acid. CAS No. 1260423-14-0. Product listing and pricing. View Source